2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-benzimidazole

• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 2-[3-(4-methylphenoxy)propylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C17H18N2OS/c1-13-7-9-14(10-8-13)20-11-4-12-21-17-18-15-5-2-3-6-16(15)19-17/h2-3,5-10H,4,11-12H2,1H3,(H,18,19)
• InChI Key: FSXTXCXALCDNQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCSC2=NC3=CC=CC=C3N2

Description

2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole is a chemical compound belonging to the benzimidazole class. Benzimidazoles are known for their diverse biological activities and are commonly used in medicinal chemistry. This particular compound features a benzimidazole core with a 4-methylphenoxypropylsulfanyl substituent, which imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole typically involves the following steps:

Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.

Introduction of the 4-Methylphenoxy Group: The 4-methylphenoxy group can be introduced via nucleophilic substitution reactions using 4-methylphenol and an appropriate leaving group.

Attachment of the Propylsulfanyl Group: The propylsulfanyl group can be attached through a thiolation reaction, where a propyl halide reacts with a thiol derivative.

Industrial Production Methods

Industrial production methods for this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Common industrial techniques include continuous flow synthesis and the use of catalytic processes to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The phenoxy group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-{[3-(3-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole
• 2-{[2-(3-methylphenoxy)ethyl]sulfanyl}-1H-1,3-benzodiazole

Uniqueness

2-{[3-(4-methylphenoxy)propyl]sulfanyl}-1H-1,3-benzodiazole is unique due to its specific substituents, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.